Cas no 2035007-09-9 ((2E)-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 2035007-09-9
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 5337568
• Update Time: 2025-10-21

(2E)-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-3-(thiophen-2-yl)acrylamide
• (E)-N-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]-3-thiophen-2-ylprop-2-enamide
• (2E)-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C18H19N3O2S/c1-13-18(16-6-3-11-23-16)14(2)21(20-13)10-9-19-17(22)8-7-15-5-4-12-24-15/h3-8,11-12H,9-10H2,1-2H3,(H,19,22)/b8-7+
• InChI Key： SFAYWGAGCRQRLI-BQYQJAHWSA-N
• SMILES： S1C=CC=C1/C=C/C(NCCN1C(C)=C(C2=CC=CO2)C(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 460
• XLogP3: 2.8
• Topological Polar Surface Area: 88.3

Additional information on (2E)-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-3-(thiophen-2-yl)prop-2-enamide

Introduction to Compound (2E)-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-3-(thiophen-2-yl)prop-2-enamide and Its CAS No. 2035007-09-9

The compound with the CAS number 2035007-09-9, specifically named as (2E)-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-3-(thiophen-2-yl)prop-2-enamide, represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in pharmaceutical development and therapeutic interventions.

The structural composition of this compound is a testament to the ingenuity of modern organic synthesis. The presence of a furan moiety at the 4-position of the pyrazole ring and a thiophene ring at the propenamide position introduces unique electronic and steric properties that are pivotal for its biological activity. The dimethyl groups at the 3 and 5 positions of the pyrazole ring further enhance its stability and reactivity, making it a promising candidate for further exploration.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. The pyrazole and thiophene scaffolds are particularly noteworthy, as they are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound in question combines these motifs in a novel way, which has sparked interest among scientists aiming to develop new therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of the molecule. These reactions not only provide a efficient route to the desired product but also highlight the importance of transition metal catalysis in modern synthetic chemistry.

Beyond its structural complexity, this compound has shown promising preliminary results in various biological assays. Studies have indicated that it may possess inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegeneration. The furan and thiophene components are believed to be key players in mediating these interactions, possibly through their ability to engage with specific binding pockets on target proteins.

The potential therapeutic applications of this compound are vast. Researchers are particularly interested in its potential as an anti-cancer agent, given the growing burden of cancer worldwide. Preclinical studies have begun to explore its efficacy in inhibiting tumor growth and metastasis, with early results being highly encouraging. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.

The development of new drugs is often hampered by issues related to drug resistance and side effects. However, compounds like this one offer a fresh perspective by targeting multiple pathways simultaneously. The dual functionality provided by the pyrazole-thiophene core allows for more comprehensive interaction with biological targets, potentially reducing the likelihood of resistance development.

In conclusion, (2E)-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-3-(thiophen-2-yl)prop-2-enamide (CAS No. 2035007-09-9) stands as a beacon of innovation in medicinal chemistry. Its unique structure and promising biological activities position it as a valuable asset in the quest for novel therapeutics. As research continues to unravel its full potential, it is likely that this compound will play a pivotal role in addressing some of the most pressing health challenges of our time.